Methyl trans-2-methyl-2-pentenoate
Overview
Description
“Methyl trans-2-methyl-2-pentenoate” is an α,β-unsaturated ester . It is also known by several synonyms such as methyl 2-pentenoate, methyl trans-2-pentenoate, methyl 2e-pent-2-enoate, 2-pentenoic acid, methyl ester, and others .
Synthesis Analysis
“Methyl trans-2-methyl-2-pentenoate” is formed during the photolysis of pyrazoline . Methyl cis- and trans-2-methyl-2-pentenoate are also formed during the pyrolysis of cis- and trans-3,5-dimethyl-3-carbomethoxy-Δ1-pyrazoline .Molecular Structure Analysis
The molecular formula of “Methyl trans-2-methyl-2-pentenoate” is C6H10O2 . The molecular weight is 114.14 g/mol . The InChI Key is MBAHGFJTIVZLFB-SNAWJCMRSA-N . The SMILES string representation is CC\C=C\C(=O)OC .Chemical Reactions Analysis
“Methyl trans-2-methyl-2-pentenoate” is an α,β-unsaturated ester . It is formed during the photolysis of pyrazoline . Methyl cis- and trans-2-methyl-2-pentenoate are also formed during the pyrolysis of cis- and trans-3,5-dimethyl-3-carbomethoxy-Δ1-pyrazoline .Physical And Chemical Properties Analysis
“Methyl trans-2-methyl-2-pentenoate” is a colorless liquid . It has a refractive index of 1.4300 to 1.4320 . The flash point is 20°C . The density is 0.92 g/mL at 25 °C .Scientific Research Applications
Organic Synthesis
Methyl trans-2-methyl-2-pentenoate is an α,β-unsaturated ester, which makes it a valuable compound in organic synthesis . It can participate in various reactions such as addition, elimination, and substitution reactions, providing a pathway to a wide range of organic compounds.
Photolysis Studies
This compound is formed during the photolysis of pyrazoline . Therefore, it can be used in studies investigating the photolysis process, which is a critical reaction in photochemistry.
Pyrolysis Studies
Methyl cis- and trans-2-methyl-2-pentenoate are formed during the pyrolysis of cis- and trans-3,5-dimethyl-3-carbomethoxy-Δ1-pyrazoline . This suggests that Methyl trans-2-methyl-2-pentenoate can be used in pyrolysis studies, particularly those involving pyrazoline compounds.
Safety and Hazards
“Methyl trans-2-methyl-2-pentenoate” is a highly flammable liquid and vapor . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water if it comes in contact with skin, wearing protective gloves/clothing/eye protection/face protection, and rinsing cautiously with water for several minutes if it gets in the eyes .
properties
IUPAC Name |
methyl (E)-2-methylpent-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2/c1-4-5-6(2)7(8)9-3/h5H,4H2,1-3H3/b6-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRORRGMOEUTSDV-AATRIKPKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=C(C)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C(\C)/C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501030817 |
Source
|
| Record name | Methyl trans-2-methyl-2-pentenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501030817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl trans-2-methyl-2-pentenoate | |
CAS RN |
1567-14-2 |
Source
|
| Record name | Methyl trans-2-methyl-2-pentenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501030817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl trans-2-methyl-2-pentenoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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